Cas no 1400690-42-7 (5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester)

• Product Name: 5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester
• CAS No: 1400690-42-7
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• MDL: MFCD32198763
• CID: 4780726
• Update Time: 2025-06-26

5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester

• MDL： MFCD32198763
• Inchi： 1S/C10H14O3S/c1-10(2,3)13-9(12)8-5-4-7(6-11)14-8/h4-5,11H,6H2,1-3H3
• InChI Key： QEKLFPINNYIYJL-UHFFFAOYSA-N
• SMILES： S1C(CO)=CC=C1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• XLogP3: 1.9
• Topological Polar Surface Area: 74.8

Additional information on 5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester

Research Brief on 5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester (CAS: 1400690-42-7)

5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester (CAS: 1400690-42-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological relevance.

Recent literature has emphasized the role of 5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester as a building block in the synthesis of thiophene-based derivatives, which are known for their diverse pharmacological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, showcasing its potential in targeting cancer-related pathways. The compound's tert-butyl ester group enhances its stability and solubility, making it a preferred choice for further chemical modifications.

In addition to its pharmaceutical applications, this compound has also been investigated in material science. A 2023 study in ACS Applied Materials & Interfaces explored its use in the design of organic semiconductors, where its thiophene core contributed to improved charge transport properties. The study highlighted the compound's potential in the development of next-generation electronic devices, further broadening its scope beyond traditional medicinal chemistry.

The synthesis of 5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester has been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement was the use of microwave-assisted synthesis, as described in a 2022 publication in Organic Process Research & Development. This method reduced reaction times and minimized byproduct formation, making the process more efficient and environmentally friendly.

From a biological perspective, derivatives of this compound have shown promising activity against various disease targets. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that thiophene-based analogs exhibited potent anti-inflammatory effects in vitro, suggesting their potential as lead compounds for the treatment of chronic inflammatory diseases. These findings underscore the importance of 5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester as a versatile scaffold in drug discovery.

In conclusion, 5-Hydroxymethyl-thiophene-2-carboxylic acid tert-butyl ester (CAS: 1400690-42-7) continues to be a focal point in both pharmaceutical and material science research. Its unique chemical properties and broad applicability make it a valuable intermediate for the development of novel therapeutics and advanced materials. Future research is expected to further explore its potential, particularly in the context of personalized medicine and sustainable chemistry.